1-(3-Phenylpropyl)-1,4-diazepane

• IUPAC Name: 1-(3-phenylpropyl)-1,4-diazepane
• InChI: InChI=1S/C14H22N2/c1-2-6-14(7-3-1)8-4-11-16-12-5-9-15-10-13-16/h1-3,6-7,15H,4-5,8-13H2
• InChI Key: QUITYRPYRQXLRN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)CCCC2=CC=CC=C2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• CAS No.: 118157-05-4

Description

1-(3-Phenylpropyl)-1,4-diazepane, also known as 1-phenyl-3-propyl-1,4-diazepane, is an organic compound commonly used in the synthesis of a variety of compounds and materials. This compound is a member of the diazepane family, a class of organic compounds characterized by a seven-membered ring containing two nitrogen atoms. This compound is a white solid at room temperature, and is soluble in both water and organic solvents. It is an important intermediate in the synthesis of many organic compounds, including pharmaceuticals, dyes, and polymers.

Scientific Research Applications

• Biomimetic Extradiol Cleavage of Catechols : Iron(III) complexes of 1,4-bis(2-pyridylmethyl)-1,4-diazepane, a structurally related compound, serve as functional models for extradiol cleaving catechol dioxygenase enzymes. This application is significant in understanding enzyme mimicry in biological systems (Mayilmurugan, Stoeckli-Evans, & Palaniandavar, 2008).

• Structural Insights in Medicinal Chemistry : The synthesis of 3-phenyl substituted dibenzo-1,4-diazepin-1-one derivatives, which are structurally similar to 1-(3-Phenylpropyl)-1,4-diazepane, provides insights into the structure and function of these compounds in medicinal chemistry (Wang et al., 2014).

• LFA-1 Antagonism : 1,4-diazepane-2-ones are identified as novel inhibitors of LFA-1, an integrin involved in immune responses. Certain compounds, like 18d and 18e, demonstrate high-affinity antagonistic effects, indicating potential therapeutic applications (Wattanasin et al., 2003).

• Rho-Kinase Inhibition : The synthesis of (S)-tert-butyl 3-methyl-1,4-diazepane-1-carboxylate, a key intermediate in the Rho-kinase inhibitor K-115, suggests its relevance in pharmaceutical production processes (Gomi et al., 2012).

• Medicinal Platform Development : Syntheses of 1,4-diazacycles like piperazines and diazepanes, which include this compound derivatives, are relevant to key medicinal platforms. These syntheses involve diol-diamine coupling (Nalikezhathu et al., 2023).

• T-type Calcium Channel Blockade : Certain 1,4-diazepane derivatives, like compound 4s, exhibit potential as T-type calcium channel blockers. This is significant in therapeutic applications, especially in targeting ion channels with high selectivity (Gu et al., 2010).

Safety and Hazards

The safety and hazards associated with “1-(3-Phenylpropyl)-1,4-diazepane” would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions. For example, similar compounds like 3-phenylpropyl isocyanate can cause skin and eye irritation and may cause respiratory irritation^.

Future Directions

The future directions for research on “1-(3-Phenylpropyl)-1,4-diazepane” would depend on its potential applications. For instance, if it has useful properties as a drug or a material, research might focus on optimizing its synthesis, improving its properties, or exploring new uses^.

Mechanism of Action

Target of Action

The primary target of 1-(3-Phenylpropyl)-1,4-diazepane is the Sigma-1 receptor . Sigma-1 receptors are molecular chaperones located at mitochondria-associated ER membrane . Their activation has shown neuroprotective and neurorestorative effects in various diseases .

Mode of Action

This compound acts as an indirect sympathomimetic . It induces the release of norepinephrine, thereby activating adrenergic receptors . This interaction with its targets leads to changes in the cellular environment, influencing various physiological processes.

Biochemical Pathways

The compound affects the biochemical pathway extending from L-phenylalanine . This pathway comprises the phenylalanine ammonia lyase (PAL), enoate reductase (ER), aryl carboxylic acid reductase (CAR), and phosphopantetheinyl transferase (PPTase) . These enzymes play crucial roles in modulating various pathophysiological features of diseases like alpha-synuclein aggregates, neuroinflammation, excitotoxicity, and oxidative stress .

Pharmacokinetics

Similar compounds have been shown to undergo rapid hydrolysis in the liver . The elimination from the body is characterized by a relatively rapid initial phase with a half-life of about 7 hours and a late phase with a half-life of about 120 hours . These properties can impact the bioavailability of the compound.

Result of Action

The activation of Sigma-1 receptors by this compound can lead to neuroprotective and neurorestorative effects . This can potentially modulate various pathophysiological features of diseases like alpha-synuclein aggregates, neuroinflammation, excitotoxicity, and oxidative stress .

Biochemical Analysis

Biochemical Properties

It is known that the compound can interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It has been suggested that the compound may have neuroprotective effects . It is thought to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound has a long elimination half-life, suggesting that it may have long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of 1-(3-Phenylpropyl)-1,4-diazepane vary with different dosages in animal models

Metabolic Pathways

It is known that the compound can be metabolized by various enzymes .

Transport and Distribution

It is known that the compound can cross the blood-brain barrier, suggesting that it may be transported and distributed within the brain .

Subcellular Localization

It is known that the compound can cross the blood-brain barrier, suggesting that it may localize to specific compartments or organelles within brain cells .